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Compound of Interest

Compound Name: D-Galactose-13C

Cat. No.: B12392713 Get Quote

Introduction: D-Galactose-¹³C is a stable, non-radioactive isotopically labeled form of the

naturally occurring monosaccharide D-galactose. In this molecule, one or more carbon atoms

are replaced with the heavy isotope of carbon, ¹³C. This substitution makes D-Galactose-¹³C an

invaluable tool in metabolic research, clinical diagnostics, and drug development. Its primary

application lies in its use as a tracer to elucidate metabolic pathways, quantify metabolic fluxes,

and assess liver function, all without the hazards associated with radioactive isotopes. This

guide provides an in-depth overview of the chemical properties, applications, and experimental

methodologies related to D-Galactose-¹³C.

Chemical and Physical Properties
D-Galactose-¹³C is chemically identical to its unlabeled counterpart, D-galactose, differing only

in its isotopic composition. This difference, however, allows it to be distinguished and traced by

mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. The properties

can vary slightly depending on the position and number of ¹³C labels. The data below pertains

to uniformly labeled D-Galactose-¹³C₆.
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Property Value Citations

Chemical Formula ¹³C₆H₁₂O₆ [1]

Molecular Weight 186.11 g/mol [1][2]

Appearance White to off-white solid powder [1][3]

Melting Point 168-170 °C [1][3][4]

Solubility in Water
180 g/L at 20 °C (for D-

Galactose (2-¹³C))
[5]

650 g/L at 20 °C (for unlabeled

D-Galactose)
[4]

Chemical Purity ≥98% or ≥99% [1][2]

Isotopic Purity ≥98 atom % ¹³C [1]

Optical Activity
[α]25/D +79.0, c = 2 in H₂O

(trace NH₄OH)
[1]

Storage
Store at room temperature,

away from light and moisture.
[2][5]

CAS Number (Labeled) 74134-89-7 (for ¹³C₆) [1][2]

70849-30-8 (for 1-¹³C) [3][6]

Core Applications in Research and Development
The unique ability to trace the metabolic fate of D-Galactose-¹³C underpins its use in several

key areas:

Metabolic Flux Analysis (MFA): D-Galactose-¹³C is used as a tracer to quantify the rate of

metabolic reactions (fluxes) through various pathways, most notably the Leloir pathway for

galactose metabolism.[7] By introducing ¹³C-labeled galactose to cells or organisms and

analyzing the isotopic enrichment in downstream metabolites, researchers can build a

quantitative map of cellular metabolism.[8] This is critical in metabolic engineering and for

understanding diseases with metabolic dysregulation.[9]
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Clinical Diagnostics - Liver Function Assessment: The ¹³C-Galactose Breath Test is a non-

invasive method to assess the functional capacity of the liver.[10] Galactose is primarily

metabolized by hepatocytes. Following oral administration of D-Galactose-1-¹³C, the labeled

carbon is released as ¹³CO₂ during hepatic metabolism. The rate of ¹³CO₂ appearance in

exhaled breath directly correlates with the liver's ability to metabolize galactose, providing a

measure of functional liver mass.[10]

Internal Standard: In quantitative analytical methods such as NMR, gas chromatography-

mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS), D-

Galactose-¹³C serves as an ideal internal standard.[7][11] Since it co-elutes with unlabeled

galactose but is distinguishable by its mass, it allows for precise and accurate quantification

of galactose in complex biological samples.

Biomolecular NMR: Isotopic labeling with ¹³C is a cornerstone of biomolecular NMR, used to

resolve spectral overlap and determine the three-dimensional structures of carbohydrates

and their complexes with proteins.[2]

Experimental Protocols
¹³C-Galactose Breath Test for Liver Function
This protocol outlines the key steps for performing a ¹³C-Galactose Breath Test to assess

hepatic galactose oxidation capacity.

a. Patient Preparation:

Patients should fast for a minimum of 2 hours before the test.[10]

To ensure a stable ¹³CO₂ baseline, patients are instructed to avoid ¹³C-enriched foods (e.g.,

those high in corn-based products) for 2 days prior to the test.[10]

A standard galactose-restricted diet should be followed for at least 24 hours before the study.

[10]

b. Test Procedure:

Baseline Sampling: Collect two baseline breath samples before administering the tracer. The

patient takes a deep breath, holds it for approximately 3 seconds, and exhales into a
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collection tube or bag.[10]

Substrate Administration: An oral dose of 7 mg/kg of D-Galactose-1-¹³C, dissolved in water,

is given to the patient.[10]

Post-Dose Sampling: Collect duplicate breath samples at specific time points, typically 60,

90, and 120 minutes after ingestion.[10]

Patient State: The patient should remain in a resting state throughout the test duration. Only

water is permitted.[10]

c. Sample Analysis:

The collected breath samples are analyzed using Isotope Ratio Mass Spectrometry (IRMS)

to determine the ratio of ¹³CO₂ to ¹²CO₂.

The results are often expressed as the cumulative percentage of the administered ¹³C dose

recovered (CUMPCD) in the exhaled air over time.[10]

d. Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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